(3,3-Difluorocyclopentyl)methanamine oxalate
Overview
Description
Scientific Research Applications
Synthesis and Chemical Reactions
A body of research has focused on the synthesis and reactions involving compounds structurally related to (3,3-Difluorocyclopentyl)methanamine oxalate. For instance, studies on the synthesis of N′-substituted N-(1-phenylcyclopentylmethyl)oxamides reveal the broad spectrum of biological activity of compounds containing the cyclopentylmethylamino group. These derivatives were synthesized through reactions with diethyl oxalate, yielding various products, including amido esters and amino alcohols (Aghekyan, Panosyan, & Markaryan, 2013).
Catalysis and Material Science
Significant research has also been conducted in the domain of catalysis and material science. For example, the methanation of carbon dioxide over catalysts such as Ru/Al2O3 and Ni/Al2O3 has been thoroughly investigated, showcasing the potential of such reactions in environmental and energy applications. These studies highlight the superior performance of certain catalysts in achieving high methane yield from carbon dioxide, pointing towards efficient strategies for CO2 utilization and conversion (Garbarino et al., 2015).
Environmental and Biochemical Applications
Research into the environmental and biochemical significance of oxalate-producing fungi underscores the role of oxalate in geomycology, biodeterioration, and bioremediation. Oxalate, a key metabolite in many metal and mineral transformations mediated by fungi, has implications for nutrient cycling, bioweathering, and mycogenic biomineral formation. These transformations have potential applications in metal leaching, biorecovery, and detoxification, as well as in addressing biodeterioration of materials and biocorrosion of metals (Gadd et al., 2014).
Advanced Organic Synthesis
Further investigations have led to the development of novel methods for the synthesis of complex organic structures. For example, the copper-catalyzed aerobic oxidative synthesis of primary amides from (aryl)methanamines presents a convenient, practical, and environmentally friendly approach to the synthesis of primary aryl amides. This method highlights the utility of molecular oxygen in the direct oxygenation of (aryl)methanamines, offering broad applications in chemistry and biology (Xu, Jiang, & Fu, 2012).
properties
IUPAC Name |
(3,3-difluorocyclopentyl)methanamine;oxalic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11F2N.C2H2O4/c7-6(8)2-1-5(3-6)4-9;3-1(4)2(5)6/h5H,1-4,9H2;(H,3,4)(H,5,6) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DZAXQRCDULYIKC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(CC1CN)(F)F.C(=O)(C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13F2NO4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.19 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(3,3-Difluorocyclopentyl)methanamine oxalate | |
CAS RN |
1807542-96-6 |
Source
|
| Record name | Cyclopentanemethanamine, 3,3-difluoro-, ethanedioate (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1807542-96-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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